![molecular formula C8H7N3O2 B1529495 Methyl imidazo[1,5-B]pyridazine-5-carboxylate CAS No. 1403767-17-8](/img/structure/B1529495.png)
Methyl imidazo[1,5-B]pyridazine-5-carboxylate
Overview
Description
Methyl imidazo[1,5-B]pyridazine-5-carboxylate (MIPC) is an important intermediate in the synthesis of a variety of heterocyclic compounds. It is an important intermediate in the synthesis of imidazo[1,5-B]pyridazines, which are a class of heterocyclic compounds that have been widely studied due to their potential applications in a variety of fields, including pharmaceuticals, agrochemicals, and materials science. MIPC is a versatile and cost-effective starting material for the synthesis of a wide range of heterocyclic compounds.
Scientific Research Applications
Synthesis Techniques and Properties
Synthesis of Imidazo[1,2-a]pyridines : Research by Mohan et al. (2013) discussed aqueous syntheses of methyl imidazo[1,2-a]pyridines without any deliberate addition of catalyst. This method also applies to other similar compounds like imidazo[1,2-a]pyrazine and imidazo[2,1-a]isoquinoline, showcasing versatility in synthesis methods.
Binding Affinities of Imidazo[1,2-b]pyridazine Derivatives : The study by Zeng et al. (2010) synthesized a series of imidazo[1,2-b]pyridazine derivatives and evaluated their binding to amyloid plaques in vitro. This research indicates potential applications in imaging Aβ plaques, crucial for Alzheimer's disease research.
Biological and Medicinal Applications
Imidazo[1,2-a]pyrimidines and Imidazo[1,2-a]pyrazines in Inotropic Activity : A study by Spitzer et al. (1988) showed the importance of nitrogen position in these compounds, affecting their potency. This research is significant in understanding the medicinal properties of these compounds for congestive heart failure treatment.
Antitumor Activity of Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines : Temple et al. (1987) synthesized analogs of these compounds and evaluated their antitumor activity. They found that the compounds were less active than some others but still relevant in the context of cancer research.
Chemical Properties and Reactions
- Intermolecular C–C Coupling Reaction of Iridium Complexes : Research by Kutlescha et al. (2010) discussed the synthesis of novel imidazo[1,5-b]pyridazine-substituted compounds and their application in stabilizing iridium complexes. This study contributes to the understanding of chemical properties and potential applications in catalysis.
Properties
IUPAC Name |
methyl imidazo[1,5-b]pyridazine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-13-8(12)7-6-3-2-4-10-11(6)5-9-7/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHUCTUZTZDDDMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=CC=NN2C=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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